Cas no 1368585-20-9 (1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 1368585-20-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD21908321
• CID: 4697436
• PubChem ID: 80503813
• Update Time: 2025-10-28

1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(t-Butoxycarbonyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• (4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-2H-quinoline-4-carboxylic acid
• 1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• MDL： MFCD21908321
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-9-8-11(13(17)18)10-6-4-5-7-12(10)16/h4-7,11H,8-9H2,1-3H3,(H,17,18)/t11-/m1/s1
• InChI Key： SQSSNNBZEWBCOB-LLVKDONJSA-N
• SMILES： O(C(N1C2C=CC=CC=2[C@H](C(=O)O)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• Topological Polar Surface Area: 66.8

Additional information on 1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 1368585-20-9)

1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by its CAS number 1368585-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a tert-butoxy carbonyl (Boc) group at the 1-position and a carboxylic acid moiety at the 4-position enhances its utility as an intermediate in the synthesis of biologically active molecules.

The tetrahydroquinoline scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors. Modifications at different positions of this scaffold can lead to compounds with distinct pharmacological properties. In particular, the Boc-protected derivative offers a stable and versatile building block for peptide coupling reactions, making it valuable in the synthesis of peptidomimetics and other therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroquinoline derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications at the 3- and 4-positions of the tetrahydroquinoline ring can influence binding affinity and selectivity towards target proteins. The compound 1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been explored as a precursor in the development of novel inhibitors targeting enzyme families such as kinases and proteases. These enzymes are often implicated in diseases like cancer and inflammation, making them prime targets for therapeutic intervention.

The Boc protection on the carboxyl group provides stability under basic conditions, which is crucial for multi-step synthetic routes involving amide bond formation. This feature makes the compound particularly useful in solid-phase peptide synthesis (SPPS), where harsh reagents are frequently employed. Additionally, the stability offered by the Boc group allows for easier handling and storage compared to unprotected carboxylic acids, which can be prone to hydrolysis under certain conditions.

Recent research has also explored the potential of tetrahydroquinoline derivatives as scaffolds for developing small-molecule drugs with improved pharmacokinetic profiles. For example, studies have shown that substituents at specific positions on the tetrahydroquinoline ring can modulate solubility and metabolic stability. The compound 1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been investigated as a precursor for synthesizing analogs with enhanced bioavailability. Such efforts are critical in translating promising leads into viable therapeutics.

In addition to its role as an intermediate in drug synthesis, this compound has been studied for its potential applications in material science. The unique structural features of tetrahydroquinoline derivatives, including their ability to form stable complexes with metal ions, have led to investigations into their use as ligands in catalytic systems. The Boc protection further enhances their utility by providing a handle for selective functionalization during synthetic transformations.

The synthesis of 1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps include cyclization reactions to form the tetrahydroquinoline core followed by functional group transformations such as Boc protection and carboxylation at the 4-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The growing interest in tetrahydroquinoline derivatives is reflected in the increasing number of patents and publications reporting new applications for these compounds. Researchers are continuously exploring novel synthetic routes and exploring new biological targets for existing derivatives. This trend underscores the versatility and importance of compounds like 1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 1368585-20-9) in modern drug discovery.

The development of new synthetic strategies has also focused on improving sustainability and reducing waste in chemical manufacturing processes. Green chemistry principles have been applied to optimize synthetic routes for tetrahydroquinoline derivatives, including catalytic methods that minimize hazardous byproducts. Such approaches align with global efforts to promote environmentally responsible chemical synthesis.

In conclusion,1-(tert-butoxy)carbonyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid represents a valuable intermediate in pharmaceutical chemistry with diverse applications ranging from drug development to material science. Its unique structural features make it a versatile building block for synthesizing biologically active molecules with improved pharmacological properties. As research continues to uncover new applications for this compound,tetrahydroquinoline derivatives are poised to remain integral components of modern medicinal chemistry efforts.